Cas no 71257-38-0 (1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine)

• Product Name: 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• CAS No: 71257-38-0
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00296976
• CID: 548175
• PubChem ID: 1549128
• Update Time: 2025-10-29

1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine,1,2,3,4-tetrahydro-
• 1,2,3,4-Tetrahydropyrrolo-<1,2-a>-pyrazin
• 1,2,3,4-Tetrahydropyrrolo<pyrazine
• 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine, 1,2,3,4-tetrahydro- (9CI)
• 71257-38-0
• FT-0648692
• CS-W003934
• MFCD00296976
• EN300-184032
• A866472
• 1,2,3,4-tetrahydropyrrolo-[1,2-a]-pyrazine
• AMY21418
• DTXSID00364290
• AKOS005171952
• PYRROLO[1,2-A]PYRAZINE, 1,2,3,4-TETRAHYDRO-
• DS-12866
• 1,2,3,4-Tetrahydropyrrolo[1,2-a]pyrazine, AldrichCPR
• PB18481
• SCHEMBL30109
• 1,2,3,4-Tetrahydro-pyrrolo[1,2-a]pyrazine
• YZBDXDPBLIQCJY-UHFFFAOYSA-N
• BB 0241859
• 1,2,3,4-tetrahydropyrrolo(1,2-a)pyrazine
• AL-613
• STK505790
• DA-03364
• DTXCID30315336
• ALBB-009270

• MDL： MFCD00296976
• Inchi： 1S/C7H10N2/c1-2-7-6-8-3-5-9(7)4-1/h1-2,4,8H,3,5-6H2
• InChI Key： YZBDXDPBLIQCJY-UHFFFAOYSA-N
• SMILES： N12C=CC=C1CNCC2

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• PSA: 16.96000
• LogP: 0.92010

1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material transportation number：3265
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

Comprehensive Overview of 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 71257-38-0)

1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine, with the CAS number 71257-38-0, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique pyrrolopyrazine core, which offers a versatile scaffold for the development of novel therapeutic agents. The chemical structure of 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine consists of a fused five-membered pyrrole ring and a six-membered pyrazine ring, providing a rigid and planar framework that can be functionalized in various ways to modulate biological activity.

The interest in 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine stems from its potential as a lead compound for drug discovery. Recent studies have explored its pharmacological properties and biological activities, revealing promising results in several therapeutic areas. For instance, research has shown that derivatives of 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine exhibit potent anti-inflammatory and analgesic effects. These properties are attributed to the compound's ability to interact with specific receptors and enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory properties, 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has been investigated for its potential as an antitumor agent. Studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and apoptosis. The mechanism of action involves the modulation of protein kinases and other cellular targets that are critical for tumor progression.

The synthetic accessibility of 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has also contributed to its popularity in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the cyclization of appropriately substituted pyrazines and pyrroles under mild conditions. This approach allows for the introduction of diverse functional groups at different positions on the pyrrolopyrazine scaffold, thereby enabling the fine-tuning of pharmacological properties.

The biological activity of 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has been further enhanced through structure-activity relationship (SAR) studies. These studies have identified key structural features that are crucial for optimal biological activity. For example, the presence of specific substituents at the 5-position of the pyrrole ring has been shown to significantly enhance anti-inflammatory activity. Similarly, modifications at the 6-position of the pyrazine ring have been found to improve antitumor potency.

Clinical trials involving derivatives of 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with several compounds showing promising therapeutic potential without significant adverse effects. These findings underscore the importance of continued research and development efforts focused on this class of compounds.

Beyond its applications in drug discovery and development, 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has also found use in other areas of chemical research. For instance, it serves as a valuable building block in the synthesis of complex organic molecules and materials with unique properties. The rigid and planar nature of the pyrrolopyrazine core makes it an attractive candidate for applications in supramolecular chemistry and materials science.

In conclusion, 1H,2H,3H,4H-pyrrolo[1，2-a]pyrazine (CAS No. 71257-38-0) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and versatile synthetic accessibility make it an attractive scaffold for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for practical use.